
Application Notes and Protocols for 5-Nonanol
in Fragrance Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Nonanol

Cat. No.: B1584527 Get Quote

For Researchers, Scientists, and Fragrance Development Professionals

These application notes provide a comprehensive overview of the potential use of 5-Nonanol
in fragrance development. The information is intended for an audience with a professional

understanding of fragrance chemistry and evaluation. While 5-Nonanol is described as having

a generally fruity aroma, conflicting reports exist regarding its widespread use in commercial

fragrances. Therefore, it is presented here as a material for evaluation and creative application

by experienced perfumers.

Olfactory Profile and Physicochemical Properties
5-Nonanol (CAS No. 623-93-8) is a secondary aliphatic alcohol. Its olfactory profile is not as

extensively documented as its isomer, 1-Nonanol (Alcohol C-9). However, available data

suggests a profile that can be a valuable addition to certain fragrance compositions.

Table 1: Physicochemical and Olfactory Properties of 5-Nonanol and Related C9 Alcohols
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Property 5-Nonanol
1-Nonanol (for
comparison)

CAS Number 623-93-8 143-08-8

Molecular Formula C9H20O C9H20O

Molecular Weight 144.26 g/mol 144.26 g/mol

Boiling Point 193-195 °C[1] 215 °C

Flash Point ~77-80 °C[1] 96 °C

Odor Description Fruity[2]
Powerful fatty-floral, rose,

orange facets, clean, oily[3][4]

Potential Use
Modifier in fruity, floral, or

green accords

Floral compositions (rose,

orange blossom), citrus

accords[3][5]

Recommended for Fragrance

Use

Conflicting Information (Some

sources state "not for

fragrance use"[1])

Yes, with typical usage levels

of 0.5% to 10% in the

fragrance concentrate[4][5]

Experimental Protocols
The following protocols are provided as a guide for the evaluation and application of 5-
Nonanol in fragrance development.

Protocol for Sensory Evaluation of 5-Nonanol
This protocol outlines the steps for a systematic sensory evaluation of 5-Nonanol to determine

its olfactory characteristics over time.

Materials:

5-Nonanol

Ethanol (perfumer's grade, odorless)[6][7]

Standard fragrance smelling strips (blotters)
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Glass beakers

Pipettes or droppers

Airtight containers for dilutions

Odor-free environment

Procedure:

Preparation of Dilutions:

Prepare a 10% dilution of 5-Nonanol in perfumer's grade ethanol. This is a standard

practice for evaluating the character of potent aroma chemicals.

Label the container clearly.

Blotter Test:

Dip a clean smelling strip into the 10% dilution of 5-Nonanol, ensuring the strip is

moistened but not saturated.

Wave the strip gently under the nose to evaluate the initial impression (top notes).

Record the olfactory characteristics at the following intervals:

Initial (0-5 minutes)

Middle (30 minutes - 1 hour)

Dry-down (2, 4, and 6 hours)[4]

Use descriptive terms to note the scent profile at each stage (e.g., fruity, waxy, green,

floral, woody). Note any changes in character or intensity.

Panel Evaluation (Descriptive Analysis):[8][9]

Recruit a panel of at least 5-10 trained sensory assessors.
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Provide each panelist with a freshly dipped smelling strip (from the 10% dilution).

Ask panelists to independently evaluate and write down descriptive terms for the odor at

the initial, middle, and dry-down stages.

Compile the descriptors to create a comprehensive olfactory profile.

Preparation Evaluation Analysis

Prepare 10% Dilution
of 5-Nonanol in Ethanol Dip Smelling Strip Evaluate Top Notes

(0-5 min)
Evaluate Middle Notes

(30-60 min)
Evaluate Base Notes

(2-6 hours) Record Descriptors Compile Panel Data Develop Olfactory Profile

Sample Preparation

Storage Conditions

Weekly Evaluation (4-8 weeks)

Prepare Fragrance Base
(with and without 5-Nonanol)

Accelerated Heat
(40-45°C)

Light Exposure
(UV/Natural Light)

Control
(Room Temp, Dark)

Assess Color Changes

Assess Odor Profile Changes

Record Observations
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Fruity-Floral Accord

Top Notes Heart Notes Base Notes

Citrus OilsGreen Leafy Notes 5-Nonanol

Jasmine Absolute Rose Otto

MuskSandalwood

modifies/enhances adds waxy facet

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 5-Nonanol in
Fragrance Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584527#application-of-5-nonanol-in-fragrance-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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